Cas no 1009575-61-4 (N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1009575-61-4
• MF: C₁₅H₁₇N₃O₄S₃
• MW: 399.508179426193
• CID: 5470515
• Update Time: 2025-10-29

N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylcarbamoyl)thiophen-2-yl]-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H17N3O4S3/c1-16-13(19)10-6-9-24-15(10)17-14(20)11-4-2-7-18(11)25(21,22)12-5-3-8-23-12/h3,5-6,8-9,11H,2,4,7H2,1H3,(H,16,19)(H,17,20)
• InChI Key： IANCUBMOTJZWES-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1SC=CC=1C(=O)NC)=O

Additional information on N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

Research Brief on N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1009575-61-4)

In recent years, the compound N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1009575-61-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and pyrrolidine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the thiophene sulfonyl group plays a pivotal role in its biological activity.

Mechanistic studies indicate that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has been shown to selectively inhibit certain kinases that are overexpressed in autoimmune diseases. This selectivity makes it a promising candidate for the development of targeted therapies with reduced off-target effects.

In preclinical models, N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide demonstrated significant efficacy in reducing inflammation and ameliorating disease symptoms. These findings have spurred further investigation into its pharmacokinetic properties, including bioavailability and metabolic stability, which are essential for its transition into clinical trials.

Despite its promising profile, challenges remain in the development of this compound. Issues such as solubility and long-term toxicity need to be addressed to ensure its suitability for human use. Ongoing research is focused on derivative synthesis and formulation strategies to overcome these hurdles.

In conclusion, N-[3-(methylcarbamoyl)thiophen-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide represents a compelling area of study in medicinal chemistry. Its unique structural features and biological activity underscore its potential as a therapeutic agent. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in treating various diseases.